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Part 1: Immediate Identification & Risk
Assessment

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: Allyl sodium sulfate
CAS No.: 19037-59-3
Cat. No.: B100367
- 7

CRITICAL WARNING: There is a frequent and dangerous confusion between Allyl Sodium
Sulfate (an ester) and Sodium Allyl Sulfonate (a salt). You must verify the CAS number
immediately. The disposal protocols differ significantly due to the stability of the chemical bond.

Sodium Allyl Sulfonate

Feature Allyl Sodium Sulfate (Target)
(Common)
CAS Number 19037-59-3 2495-39-8
Structure Allyl-O-SOsNa (Ester) Allyl-SOsNa (C-S Bond)
. Unstable: Hydrolyzes in ] ]
Stability Stable: Resistant to hydrolysis.

water/acid.

] Generates Allyl Alcohol (Highly ) ) o
Primary Hazard ) ] Irritant; Aquatic toxicity.
Toxic) upon hydrolysis.

_ High Hazard Organic _
Disposal Class ) ) General Organic Salt.
(Potential P-Listed byproduct).

Scientific Insight: Allyl sodium sulfate is a sulfuric acid ester. In the presence of moisture—
and catalyzed rapidly by acids—it undergoes hydrolysis to form Allyl Alcohol (2-propen-1-ol)
and sodium bisulfate.

¢ Mechanism:
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» Risk: Allyl alcohol is a potent lachrymator and highly toxic (Oral LD50 rat ~64 mg/kg).
Improper disposal down a drain or into an acidic waste stream can generate toxic vapors in
the plumbing system.

Part 2: Disposal Procedures (Allyl Sodium Sulfate -

CAS 19037-59-3)
A. Solid Waste Disposal

o Segregation: Isolate solid allyl sodium sulfate from all acidic solids or oxidizers.

» Containerization: Use a dedicated, wide-mouth HDPE (High-Density Polyethylene) drum. Do
not use metal drums due to potential corrosion from hydrolysis byproducts (bisulfate).

» Labeling: Label clearly as: "Toxic Solid, Organic, N.O.S. (Allyl Sodium Sulfate).[1][2][3][4][5]
Hazard: Hydrolyzes to Allyl Alcohol.”

» Final Disposal:High-Temperature Incineration with a scrubber is the only acceptable method.
The sulfur content requires SOx scrubbing.

o Reference: Incineration at >1000°C ensures complete destruction of the allyl moiety
before hydrolysis can occur [1].

B. Aqueous/Liquid Waste Disposal

NEVER pour agueous solutions of Allyl Sodium Sulfate down the drain.
e pH Stabilization (The "Buffer Rule"):
o Before storage, verify the pH of the waste solution.

o Action: If pH < 7, immediately neutralize with dilute Sodium Hydroxide (NaOH) or Sodium
Bicarbonate (NaHCO:s) to pH 8-10.

o Reasoning: Alkaline conditions significantly retard the hydrolysis rate compared to acidic
conditions, preventing the accumulation of free allyl alcohol in the waste container [2].
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o Containerization:
o Store in polyethylene or polypropylene carboys.

o Vented Caps: Use vented caps (e.g., Gore-Tex® vents) to prevent pressure buildup if
minor hydrolysis releases volatile organics.

o Waste Stream Designation:
o Classify as "Aqueous Waste with Toxic Organic Contaminants”.

o Explicitly note on the manifest: "Contains Allyl Sulfate Ester - Potential Allyl Alcohol
Generator."

Part 3: Operational Decision Logic (Visualized)

The following diagram outlines the decision process for safe handling and disposal.
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Caption: Decision tree for differentiating and disposing of Allyl Sulfate vs. Sulfonate,
emphasizing pH control for the unstable ester.

Part 4: Emergency Spill Response
If Allyl Sodium Sulfate (Solid or Liquid) is spilled:

o Evacuation: If the spill is significant (>100g) and in a confined space, evacuate immediately.
The potential release of allyl alcohol vapor is a respiratory hazard.

o PPE: Wear Butyl Rubber gloves (Nitrile provides limited protection against allyl alcohol) and
a full-face respirator with organic vapor cartridges.

» Neutralization/Absorption:
o Do NOT use acid-based absorbents (like certain clay mixes intended for bases).

o Cover with Sodium Carbonate (Soda Ash) or Vermiculite. The carbonate ensures the local
environment remains basic, suppressing hydrolysis [3].

o Cleanup: Scoop into a sealed container. Do not wash the residue down the drain. Wipe the
area with a dilute alkaline soap solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100367#allyl-sodium-sulfate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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